Cas no 16887-99-3 (2-morpholin-4-ylpyrimido[5,4-d]pyrimidine-4,8-diamine)

• Product Name: 2-morpholin-4-ylpyrimido[5,4-d]pyrimidine-4,8-diamine
• CAS No: 16887-99-3
• MF: C₁₀H₁₃N₇O
• MW: 247.256520032883
• CID: 905101
• PubChem ID: 350866
• Update Time: 2025-04-19

2-morpholin-4-ylpyrimido[5,4-d]pyrimidine-4,8-diamine Chemical and Physical Properties

Names and Identifiers

• 2-morpholin-4-ylpyrimido[5,4-d]pyrimidine-4,8-diamine
• 16887-99-3
• NSC516415
• DB-133616
• 2-(Morpholin-4-yl)pyrimido[5,4-d]pyrimidine-4,8-diamine
• NSC-516415
• DTXSID30325718
• 2-(4-Morpholinyl)pyrimido[5,4-d]pyrimidine-4,8-diamine

• Inchi： 1S/C10H13N7O/c11-8-7-6(13-5-14-8)9(12)16-10(15-7)17-1-3-18-4-2-17/h5H,1-4H2,(H2,11,13,14)(H2,12,15,16)
• InChI Key： MWBCILCZADGPLD-UHFFFAOYSA-N
• SMILES： O1CCN(C2N=C(C3=C(C(N)=NC=N3)N=2)N)CC1

Computed Properties

• Exact Mass: 247.11839
• Monoisotopic Mass: 247.118
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.504
• Boiling Point: 588.6°C at 760 mmHg
• Flash Point: 309.8°C
• Refractive Index: 1.747
• PSA: 116.07